2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

Core Science & Biosynthesis

Technical Guide: 1-Ethyl-1H-Pyrazole-4-Propanoic Acid Derivatives

The following technical guide details the properties, synthesis, and applications of 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid and its derivatives.

Chemical Class: Heterocyclic Carboxylic Acids Core Scaffold: 1-Alkyl-1H-pyrazole-4-propanoic acid Primary Application: Medicinal Chemistry (Anti-inflammatory, Kinase Inhibition, TDO2 Inhibition)

Executive Summary

The 1-ethyl-1H-pyrazole-4-propanoic acid scaffold represents a specific subclass of pyrazole derivatives where a three-carbon carboxylic acid chain is attached to the C4 position of the pyrazole ring, while the N1 position is substituted with an ethyl group. This structural arrangement is distinct from N-linked propanoic acids (pyrazole-1-propanoic acid) and confers unique physicochemical properties beneficial for drug design.

This guide analyzes the synthetic accessibility , physicochemical profile , and pharmacological potential of this scaffold. It serves as a critical intermediate in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and novel tryptophan 2,3-dioxygenase (TDO2) inhibitors.

Chemical Structure & Nomenclature

To ensure precision, the structure is defined as follows:

• IUPAC Name: 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

• Molecular Formula:

• Molecular Weight: 168.19 g/mol

• Key Features:

  • Pyrazole Ring: Aromatic, 5-membered heterocycle acting as a bioisostere for phenyl or amide groups.

  • C4-Propanoic Acid Tail: Provides a flexible linker ending in a polar carboxylate, essential for hydrogen bonding or salt bridge formation in enzyme active sites.

  • N1-Ethyl Group: Lipophilic handle that improves membrane permeability (LogP modulation) compared to the unsubstituted N-H parent.

Synthetic Methodologies

The synthesis of 1-ethyl-1H-pyrazole-4-propanoic acid derivatives typically follows a convergent route involving the construction of the pyrazole core followed by chain elongation.

Core Synthesis Pathway (The Vilsmeier-Knoevenagel Route)

This robust protocol allows for the generation of the propanoic acid tail from a formyl precursor.

Step 1: N-Alkylation Alkylation of 1H-pyrazole-4-carbaldehyde (or pyrazole) with ethyl iodide using a base (Cs₂CO₃ or NaH) in DMF to install the 1-ethyl group.

Step 2: Knoevenagel Condensation Reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with malonic acid in pyridine/piperidine to yield the

-unsaturated acrylic acid intermediate.

Step 3: Catalytic Hydrogenation Reduction of the acrylic acid double bond using Pd/C and H₂ (or transfer hydrogenation) to afford the saturated propanoic acid.

Visualization of Synthesis Pathway

The following diagram illustrates the stepwise conversion from the pyrazole precursor to the final propanoic acid derivative.

Caption: Stepwise synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid via Knoevenagel condensation.

Physicochemical Properties

Understanding the physical behavior of this scaffold is crucial for formulation and assay development.

Property	Value / Description	Relevance
pKa (Acid)	~4.5 - 4.8 (Carboxyl)	Ionized at physiological pH (7.4), improving solubility.
pKa (Base)	~2.5 (Pyrazole N2)	The pyrazole ring is weakly basic; protonation occurs only at very low pH.
LogP	0.8 - 1.2 (Predicted)	Moderate lipophilicity; good balance for oral bioavailability.
Solubility	High in DMSO, MeOH, EtOH.	Low in water (neutral form); High in water (as Na+ salt).
H-Bond Donors	1 (COOH)	Critical for receptor interaction.
H-Bond Acceptors	3 (N1, N2, COOH)	Facilitates water solubility and target binding.

Experimental Protocol: Synthesis of 3-(1-Ethyl-1H-pyrazol-4-yl)propanoic Acid

Self-validating protocol for laboratory synthesis.

Reagents:

• 1-Ethyl-1H-pyrazole-4-carbaldehyde (1.0 eq)

• Malonic acid (1.5 eq)

• Pyridine (Solvent/Base)[1]

• Piperidine (Catalytic, 0.1 eq)

• 10% Pd/C (Catalyst)

• Hydrogen gas (Balloon)

Procedure:

• Condensation: In a round-bottom flask, dissolve 1-ethyl-1H-pyrazole-4-carbaldehyde (10 mmol) and malonic acid (15 mmol) in pyridine (20 mL). Add piperidine (1 mmol).

• Reflux: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (SiO₂, 5% MeOH in DCM) until the aldehyde spot disappears.

• Workup 1: Cool to room temperature. Pour into ice-cold HCl (1M) to precipitate the acrylic acid intermediate. Filter, wash with water, and dry.[1]

• Reduction: Dissolve the dried acrylic acid intermediate in Methanol (30 mL). Add 10% Pd/C (10 wt%).

• Hydrogenation: Stir vigorously under a hydrogen atmosphere (balloon pressure) for 12 hours at room temperature.

• Purification: Filter the catalyst through a Celite pad. Concentrate the filtrate under reduced pressure. Recrystallize from Ethyl Acetate/Hexane to yield the title compound as a white solid.[2]

Validation Check:

• 1H NMR (DMSO-d6): Look for the disappearance of vinylic protons (6.5–7.5 ppm) and the appearance of two triplets at ~2.5 ppm and ~2.7 ppm (propanoic chain).

• MS (ESI): Confirm [M+H]+ peak at ~169.1.

Pharmacological Applications & SAR

The 1-ethyl-1H-pyrazole-4-propanoic acid moiety acts as a versatile pharmacophore.

Anti-Inflammatory Activity (COX Inhibition)

Derivatives of 3-(pyrazol-4-yl)propanoic acids have shown activity as Cyclooxygenase (COX) inhibitors.

• Mechanism: The carboxylic acid group mimics the arachidonic acid carboxylate, anchoring the molecule in the COX active site (Arg120).

• SAR Insight: The 1-ethyl group fits into the hydrophobic channel. Replacing ethyl with bulkier groups (e.g., phenyl) often increases potency but decreases solubility.

TDO2 Inhibition (Cancer Immunotherapy)

Recent studies identify pyrazole-propanoic acids as inhibitors of Tryptophan 2,3-dioxygenase (TDO2) .

• Role: TDO2 overexpression in tumors suppresses the immune response. Inhibitors restore T-cell activity.

• Binding Mode: The pyrazole nitrogen coordinates with the heme iron in the enzyme, while the propanoic acid tail interacts with arginine residues at the active site entrance.

Biological Pathway Interaction

Caption: Pharmacological targets and downstream effects of pyrazole-propanoic acid derivatives.

References

• Pirgal, D. et al. (2022).[3] "Synthesis of Novel (E)-3-(1,3-Diphenyl-1H-Pyrazole-4-yl) Propanoic Acid Derivatives and Biological Evaluation of Their Anti-Inflammatory Activity." NeuroQuantology, 20(12), 1021-1029.[3]

• Menendez, J.C. et al. (2014). "Use of activated enol ethers in the synthesis of pyrazoles." Beilstein Journal of Organic Chemistry, 10, 1513–1523.

• PubChem. (2025).[4] "3-(1H-Pyrazol-4-yl)propanoic acid - Compound Summary." National Library of Medicine.

• Daugan, A. et al. (2015). "WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use." World Intellectual Property Organization.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl pyrazole-4-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. SYNTHESIS OF NOVEL (E)-3-(1, 3-DIPHENYL-1H-PYRAZOLE-4-YL) PROPANOIC ACID DERIVATIVES AND BIOLOGICAL EVALUATION OF THEIR ANTI-INFLAMMATORY ACTIVITY - ProQuest [proquest.com]
• 4. ethyl 1H-pyrazole-4-carboxylate | C6H8N2O2 | CID 142179 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Bioisosterism: Optimizing the Phenylpropanoic Acid Scaffold in Drug Discovery

Abstract

The phenylpropanoic acid (PPA) moiety is a privileged pharmacophore found in diverse therapeutic classes, including PPAR agonists (fibrates, glitazars), GPR40 agonists, and integrin antagonists. However, its utility is often compromised by rapid metabolic clearance (specifically

-oxidation) and suboptimal membrane permeability due to the ionizable carboxylate. This technical guide provides a structural activity relationship (SAR) framework for bioisosteric replacement of the PPA scaffold. It details synthetic strategies, physicochemical trade-offs, and validation protocols to enhance metabolic stability and oral bioavailability while maintaining target affinity.

Deconstructing the Pharmacophore

The PPA scaffold functions through three distinct structural domains, each requiring specific bioisosteric strategies:

• The Acid Headgroup: Primary H-bond donor/acceptor and ionic anchor.

  • Liability: Poor passive permeability, Phase II conjugation (glucuronidation).

• The Propyl Linker: Spacer determining distance and flexibility.

  • Liability: High susceptibility to mitochondrial

    -oxidation (chain shortening).

• The Phenyl Tail: Lipophilic anchor for hydrophobic pockets.

  • Liability: Aromatic hydroxylation (CYP450), poor aqueous solubility (LogS).

The Acid Headgroup: Modulating pKa and Permeability

Replacing the carboxylic acid is the most common optimization step. The goal is to modulate acidity (pKa) to balance solubility with passive permeability (LogD) while reducing glucuronidation potential.

Strategic Replacements

Bioisostere	Approx. pKa	Key Characteristic	Strategic Utility
Carboxylic Acid (Ref)	4.2 – 4.8	High polarity, anionic at pH 7.4	Baseline reference.
1H-Tetrazole	4.5 – 4.9	Planar, lipophilic anion	Classic isostere. Improves metabolic stability; comparable acidity but higher delocalization.[1]
Acyl Sulfonamide	4.5 – 5.5	Tunable pKa (-R group)	Bioavailability enhancer. The -R group allows fine-tuning of lipophilicity.
1,2,4-Oxadiazol-5(4H)-one	6.0 – 7.0	Weakly acidic	Permeability booster. Reduced ionization at physiological pH improves passive diffusion.
Hydroxamic Acid	8.0 – 9.0	Metal chelator	Specific for metalloprotease targets; potential mutagenicity risks.

Synthetic Protocol: Nitrile-to-Tetrazole Conversion

The most robust route to install the tetrazole bioisostere is via the [3+2] cycloaddition of an azide to a nitrile precursor.

Scope: Conversion of Phenylpropionitrile to 5-Phenylethyl-1H-tetrazole.

Reagents:

• Substrate: 3-phenylpropanenitrile derivatives.

• Azide Source: Sodium Azide (

  ) or Trimethylsilyl azide ( ).

• Catalyst: Dibutyltin oxide (

  ) or Triethylamine hydrochloride ( ).

• Solvent: Toluene or DMF.

Step-by-Step Methodology:

• Setup: In a sealed pressure vial, dissolve the nitrile substrate (1.0 eq) in Toluene (0.5 M).

• Addition: Add

  (2.0 eq) and (0.1 eq). Note: Organotin reagents accelerate the reaction significantly compared to standard salts.

• Cycloaddition: Heat the reaction mixture to 110°C for 12–24 hours. Monitor consumption of nitrile by LC-MS.

• Workup: Cool to room temperature. Quench with 1N HCl/MeOH to hydrolyze the tin-tetrazole complex.

• Purification: Concentrate and extract with Ethyl Acetate. Wash with brine. The tetrazole product is often acidic enough to be purified via basic extraction (NaHCO3) followed by acidification and precipitation.

The Linker: Blocking Beta-Oxidation

The propyl chain renders PPA derivatives substrates for the Fatty Acid

-Oxidation (FAO) pathway. This leads to rapid chain shortening (loss of 2 carbons), converting phenylpropanoic acid to benzoic acid, which is inactive and rapidly excreted.

Structural Modifications

To block FAO, the

-carbon (adjacent to the carbonyl) or -carbon must be modified to prevent dehydrogenation.

• -Methylation: Introduces steric hindrance and eliminates one -proton, slowing the acyl-CoA dehydrogenase step.
• -Difluorination: Completely blocks oxidation by removing extractable protons and lowering the pKa of the adjacent acid.

• Cyclopropanation: Rigidifies the linker and prevents the formation of the required trans-2-enoyl-CoA intermediate.

Mechanism of Metabolism vs. Blockade (Visualization)

Figure 1: Mechanism of

-oxidation liability for phenylpropanoic acids and the stabilization effect of linker modification.

The Phenyl Tail: Saturated Bioisosteres

Replacing the aromatic phenyl ring with saturated,

-rich bioisosteres is a modern strategy to improve physicochemical properties ("Escape from Flatland").

Bicyclo[1.1.1]pentane (BCP)

The BCP motif is a linear spacer that mimics the vector of a para-substituted phenyl ring but with significantly different properties.

• Solubility: BCP analogs typically show 10–50x higher aqueous solubility than phenyl analogs due to the disruption of

  - stacking.

• Metabolism: Eliminates aromatic hydroxylation spots.

• Geometry: The distance between bridgehead carbons in BCP (1.85 Å) is shorter than the para-phenyl distance (2.8 Å), which may require linker adjustment (e.g., extending the propyl chain to butyl) to maintain pharmacophore alignment.

Experimental Validation: Microsomal Stability Assay

To verify the impact of phenyl replacement or linker modification, a metabolic stability assay is required.

Protocol:

• Incubation: Incubate test compound (1

  M) with pooled human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-regenerating system (Mg

  , Glucose-6-phosphate, G6PDH, NADP+).

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes.

• Quenching: Add ice-cold Acetonitrile containing internal standard (e.g., Warfarin) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time.

  • Success Criterion:

    (Low clearance).

Decision Framework for PPA Optimization

Use this logic flow to select the appropriate bioisostere based on the specific failure mode of the lead compound.

Figure 2: Strategic decision tree for optimizing phenylpropanoic acid derivatives.

References

• Ballatore, C., et al. (2013). "Carboxylic Acid (Bio)Isosteres in Drug Design." ChemMedChem. Link

• Stepan, A. F., et al. (2012).[2] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. Link

• Patterson, F., et al. (2025). "Bioisosteric Replacements for Phenyl Rings: Cubane and Bicyclo[1.1.1]pentane." Drug Discovery Today. Link

• Lassalas, P., et al. (2016). "Structure Property Relationships of Carboxylic Acid Isosteres." Journal of Medicinal Chemistry. Link

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

Sources

• 1. drughunter.com [drughunter.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Chemoselective Esterification of Pyrazole Propanoic Acids

Introduction & Mechanistic Challenge

Pyrazole propanoic acids represent a critical scaffold in medicinal chemistry, frequently appearing in COX-2 inhibitors, glucagon receptor antagonists, and agrochemicals. However, their functionalization presents a unique "Dual-Nucleophile" challenge.

The substrate contains two distinct nucleophilic sites:[1]

• The Carboxylate Oxygen: The intended target for esterification.

• The Pyrazole Nitrogen (N-H): A competitive nucleophile (

  ).

The Core Problem: Standard base-mediated alkylation (e.g., Alkyl Halide +

) often results in N-alkylation as the major product or a difficult-to-separate mixture. Conversely, excessive activation of the carboxylate (e.g., via acid chlorides) in the presence of a free pyrazole N-H can lead to intermolecular N-acylation (oligomerization).

This guide details four protocols selected to maximize chemoselectivity for the ester, categorized by substrate complexity and scale.

Reagent Selection Decision Matrix

The following logic flow dictates the optimal reagent choice based on your specific substrate constraints (N-protection status and alcohol complexity).

Figure 1: Decision matrix for selecting esterification reagents. Note that free N-H pyrazoles require acidic or neutral conditions to suppress N-alkylation.

Detailed Protocols

Method A: Fisher Esterification (Acid-Catalyzed)

Best For: Large-scale synthesis of methyl or ethyl esters with unprotected pyrazoles. Mechanism: The strong acid protonates the pyrazole nitrogen (

), rendering it non-nucleophilic and preventing N-alkylation/acylation side reactions.

Reagents:

• Substrate (1.0 equiv)

• Alcohol (Solvent, e.g., MeOH, EtOH)[2]

• Conc.

  (0.5 – 1.0 equiv) or gas.

Protocol:

• Dissolve the pyrazole propanoic acid in anhydrous alcohol (0.5 M concentration).

• Slowly add conc.

  dropwise at 0°C. (Exotherm warning).

• Heat to reflux for 4–12 hours. Monitor by TLC/LCMS.

  • Note: The pyrazole ring will exist as the salt form during reaction.

• Workup (Critical): Cool to room temperature. Concentrate in vacuo to remove excess alcohol.

• Resuspend residue in EtOAc. Carefully neutralize with sat.

  until pH ~8.

  • Why: This deprotonates the pyrazole nitrogen, allowing it to partition into the organic layer.

• Wash organic layer with brine, dry over

  , and concentrate.

Method B: Trimethylsilyldiazomethane (TMSCHN₂)

Best For: Analytical scale, precious substrates, or strictly methyl esters. Mechanism: A mild, non-explosive alternative to Diazomethane. It reacts specifically with the acidic proton of the carboxylic acid to form the methyl ester, leaving the less acidic pyrazole N-H untouched in neutral solvents.

Reagents:

• Substrate (1.0 equiv)

• Benzene/Methanol or Toluene/Methanol (3:2 ratio)

• (2.0 M in hexanes, 1.2 – 1.5 equiv)

Protocol:

• Dissolve substrate in Toluene/MeOH (0.1 M) under

  .

• Cool to 0°C.

• Add

  solution dropwise until a persistent yellow color remains.

• Stir at 0°C for 30 minutes, then warm to RT for 1 hour.

• Quench excess reagent by adding a few drops of Acetic Acid (yellow color fades).

• Concentrate directly. Usually requires no aqueous workup; purify via flash chromatography.

Method C: Thionyl Chloride Activation ( )

Best For: Sterically hindered alcohols or when Fisher esterification is too slow. Safety: Generates

and gas. Requires fume hood.

Protocol:

• Activation: Suspend pyrazole acid in dry DCM (or neat if stable). Add

  (3.0 equiv) and a catalytic drop of DMF. Reflux for 2 hours.

• Evaporation: Concentrate in vacuo to remove excess

  . Co-evaporate with toluene twice to ensure removal of traces.

  • Intermediate: You now have the Pyrazole-Propionyl Chloride

    HCl salt.

• Esterification: Redissolve the residue in dry DCM. Add the target Alcohol (1.5 equiv) and a base (Et3N or Pyridine, 3.0 equiv) at 0°C.

  • Caution: If Pyrazole N-H is free, keep temperature < 0°C to minimize intermolecular N-acylation.

• Stir 2 hours, then quench with water.

Method D: Steglich Esterification (EDC/DMAP)

Best For: Coupling complex, acid-sensitive, or chiral alcohols. Constraint: Strictly for N-protected pyrazoles. Risk: If used on free NH pyrazoles, DMAP can catalyze the formation of N-acyl pyrazoles (unstable amides) or racemize chiral centers.

Reagents:

• Substrate (N-protected, 1.0 equiv)

• Alcohol (1.1 equiv)

• EDC

  HCl (1.2 equiv)

• DMAP (0.1 equiv)

• DCM (Solvent)

Protocol:

• Dissolve N-protected acid and alcohol in dry DCM (0.2 M).

• Add DMAP.[3][4][5][6] Cool to 0°C.[7]

• Add EDC

  HCl in one portion.

• Warm to RT and stir overnight.

• Wash with 1N HCl (removes DMAP/EDC urea), then sat.

  .

Comparative Data & Troubleshooting

Parameter	Fisher ( )	TMSCHN₂	Thionyl Chloride	Steglich (EDC)
Yield (Typical)	85-95%	90-99%	80-90%	75-90%
Reaction Time	4-12 Hours	< 1 Hour	4-6 Hours	12-24 Hours
N-H Compatibility	Excellent (Protected by protonation)	Good (pKa selectivity)	Moderate (Temp control needed)	Poor (Requires protection)
Side Reactions	Hydrolysis (if wet)	N-Methylation (if excess used)	N-Acylation	N-Acylurea formation
Purification	Extraction	Evaporation/Column	Extraction	Column Chromatography

Troubleshooting Guide

Issue: N-Alkylation observed (Methyl on Pyrazole Ring).

• Cause: Used Basic conditions (Alkyl halide + Base) or large excess of TMSCHN2.

• Fix: Switch to Method A (Fisher). The acidic environment ensures the Pyrazole N is protonated (

  ), repelling electrophiles.

Issue: Low Yield with Steric Alcohols (e.g., t-Butyl). [2]

• Cause: Fisher esterification is equilibrium-driven and sensitive to sterics.

• Fix: Use Method C (

  ) to create the highly reactive acid chloride, or Method D (Steglich) with high DMAP loading (if N-protected).

Issue: Oligomerization.

• Cause: Intermolecular reaction between Acid Chloride and Free NH.

• Fix: Dilute the reaction (0.05 M) or protect the Pyrazole nitrogen with a Boc group prior to esterification.

References

• Fisher Esterification of Pyrazoles: Ilhan, I. O., et al. "Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols." Asian Journal of Chemistry, vol. 24, no. 2, 2012. Link

• TMSCHN2 Protocol: Presser, A., and Hüfner, A. "Trimethylsilyldiazomethane – A Mild and Efficient Reagent for the Methylation of Carboxylic Acids and Alcohols in Natural Products Analysis." Monatshefte für Chemie, vol. 135, 2004, pp. 1015–1022. Link

• Steglich Esterification Mechanism: Neises, B., and Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[4] Angewandte Chemie International Edition, vol. 17, no. 7, 1978, pp. 522–524.[2][4] Link

• Regioselectivity Reviews: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols." Journal of Organic Chemistry, vol. 73, no. 9, 2008, pp. 3523–3529. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. synarchive.com [synarchive.com]
• 7. Acid to Ester - Trimethylsilyldiazomethane (TMS-CHN2) [commonorganicchemistry.com]

optimal solvent systems for dissolving 1-ethyl-pyrazole acids

Executive Summary

This guide provides a definitive technical framework for the solvation, purification, and handling of 1-ethyl-pyrazole carboxylic acids (specifically the 3-, 4-, and 5-carboxylic acid isomers).[1] These heterocyclic building blocks present unique solubility challenges due to their amphiphilic nature: the lipophilic ethyl group contrasts with the polar, hydrogen-bonding carboxylic acid moiety and the basic pyrazole nitrogen.[1]

This document moves beyond standard "try-and-see" approaches, offering a mechanistic rationale for solvent selection.[1] We prioritize systems that maximize recovery yields (>90%) and purity while adhering to modern Green Chemistry principles.

Physicochemical Profiling & Solubility Mechanism

To select the optimal solvent, one must understand the molecular interactions at play. 1-ethyl-pyrazole acids differ significantly from their 1H-pyrazole counterparts because the ethyl group "locks" the tautomeric equilibrium, fixing the dipole moment.[1]

• The Solvation Challenge:

  • Crystal Lattice Energy: These acids form strong intermolecular Hydrogen bonds (dimers) via the carboxylic acid groups (

    ), resulting in high melting points and poor solubility in non-polar solvents.[1]

  • Amphoteric Character: The molecule contains a weakly basic nitrogen (

    , pKa 2.5) and an acidic proton ( , pKa 3.8).

  • The "Oiling Out" Risk: In mid-polarity solvents (e.g., Toluene, pure Ethyl Acetate), these compounds often separate as oils rather than crystals due to slow nucleation kinetics.

Solvent Class Efficacy Table

Solvent Class	Representative Solvents	Solubility Rating	Mechanism of Action	Recommended Application
Polar Aprotic	DMSO, DMF, NMP	Excellent (>200 mg/mL)	Disrupts H-bond dimers; high dipole interaction.[1]	Stock solutions, Reaction media.[2][3]
Protic Polar	Methanol, Ethanol, Isopropanol	Good (50–150 mg/mL)	Solvates both ionic and non-ionic forms; H-bond donor/acceptor.	Recrystallization , Transfer solvent.[4][5]
Chlorinated	DCM, Chloroform	Moderate (10–50 mg/mL)	Weak dipole interactions; good for the neutral form.	Extraction (Organic phase).[6]
Ethers	THF, 2-MeTHF, MTBE	Moderate	Good H-bond acceptor; 2-MeTHF is a greener alternative to DCM.[1]	Reaction solvent, Extraction.[5][7]
Aqueous (Acidic)	Water (pH < 2)	Poor (<1 mg/mL)	Compound is neutral and protonated; precipitates.	Precipitation/Isolation.
Aqueous (Basic)	Water (pH > 8)	Excellent	Deprotonation forms the carboxylate salt ( ).[1]	Aqueous workup (Water phase).

Decision Logic & Workflow

The following decision tree illustrates the logical flow for selecting a solvent system based on your immediate experimental goal.

Figure 1: Solvent Selection Decision Tree. Blue nodes indicate decision points; Red nodes indicate optimal solvent endpoints.

Detailed Protocols

Protocol A: The "pH-Swing" Purification (Self-Validating)

Best for: Isolating pure acid from crude reaction mixtures without chromatography.[1]

Principle: 1-ethyl-pyrazole acids are soluble in water at high pH (as salts) but insoluble at low pH (as free acids).[1] Impurities that do not share this amphiphilic switch will remain in the organic phase or the aqueous filtrate.

Materials:

• Crude 1-ethyl-pyrazole acid[1][8]

• 1M NaOH (aq)

• 1M HCl (aq)

• Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative to DCM)[1]

Step-by-Step:

• Dissolution (Validation Step 1): Suspend the crude solid in water (10 mL/g). Slowly add 1M NaOH with stirring until the pH reaches 10–12.

  • Observation: The solid should fully dissolve to form a clear yellow/orange solution.[1] If solids remain, they are likely non-acidic impurities.

• Organic Wash: Extract the aqueous alkaline solution with EtOAc (2 x 5 mL/g).[1]

  • Purpose: Removes non-polar byproducts (unreacted starting materials, decarboxylated pyrazoles). Discard the organic layer.[1]

• Precipitation (Validation Step 2): Cool the aqueous layer to 0–5°C. Slowly add 1M HCl dropwise while monitoring pH.

  • Critical Point: As pH passes 4.0, a thick white precipitate should form. Continue acidifying to pH 1–2 to ensure maximum recovery.

• Filtration: Filter the solid using a sintered glass funnel. Wash the cake with cold water (to remove NaCl) and cold Heptane (to dry).

• Drying: Dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Binary Solvent Recrystallization

Best for: Final polishing to achieve >99% purity.[1]

System: Ethanol (Good Solvent) / Water (Anti-Solvent).

Step-by-Step:

• Place 1.0 g of the crude acid in a flask equipped with a reflux condenser.

• Add Ethanol (approx. 3–5 mL) and heat to reflux (80°C).

• If not fully dissolved, add Ethanol in 0.5 mL increments until a clear solution is obtained.

• The Anti-Solvent Addition: While maintaining reflux, add hot Water dropwise.

  • Stop Point: Stop adding water the moment a faint, persistent turbidity (cloudiness) appears.

• Add 2–3 drops of Ethanol to clear the solution again.[1]

• Controlled Cooling: Remove heat and allow the flask to cool to room temperature slowly (over 2 hours). Then move to an ice bath.

  • Mechanism:[1][9] Slow cooling promotes the growth of pure, defined crystals rather than amorphous powder.

Green Chemistry Alternatives

Modern drug development mandates the reduction of Class 2 solvents (like DCM and DMF).

• Replacement for DCM: Use 2-Methyltetrahydrofuran (2-MeTHF) .[1]

  • Why: It forms a biphasic system with water (unlike THF), has a higher boiling point, and is derived from renewable resources (corncobs/bagasse). It solubilizes 1-ethyl-pyrazole acids effectively for extractions.[1]

• Replacement for DMF: Use Cyrene™ (dihydrolevoglucosenone) or Dimethyl Isosorbide (DMI) .

  • Why: These bio-based dipolar aprotic solvents mimic the solvency of DMF/NMP without the reproductive toxicity risks.

Troubleshooting Common Issues

Observation	Diagnosis	Corrective Action
"Oiling Out" (Liquid separates instead of crystals)	Solvent system is too polar or cooling is too fast.[1]	Re-heat. Add a seed crystal at the cloud point.[1] Switch to a less polar anti-solvent (e.g., change Water to Heptane).
Low Recovery Yield	Product is too soluble in the mother liquor.[1]	The pH might not be low enough during precipitation (Target pH 1.0). Alternatively, the Ethanol:Water ratio is too high.
Gummy/Sticky Solid	Trapped solvent or impurities.[1][5]	Triturate (grind under solvent) with cold Diethyl Ether or Hexane to remove surface impurities and induce hardening.

References

• Synthesis and properties of pyrazole-4-carboxylic acids.

  • Source: PubChem Compound Summary for CID 832221.[1]

  • Link:[Link][10]

• Green Solvents for Heterocyclic Chemistry.

  • Source: MDPI, International Journal of Molecular Sciences, "The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds".[11] (Applied here to N-heterocycles).

  • Link:[Link][12]

• Recrystallization Str

  • Source: BenchChem Protocols, "Recrystallization of Pyrazole Derivatives".[4]

• Solubility of Heterocyclic Carboxylic Acids.

  • Source:Asian Journal of Chemistry, "Reactions of Some Pyrazole-3-Carboxylic Acid...".

  • Link:[Link]

Sources

• 1. Ethyl 1H-pyrazole-3-carboxylate | C6H8N2O2 | CID 7147518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. sid.ir [sid.ir]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. ethyl 1H-pyrazole-4-carboxylate | C6H8N2O2 | CID 142179 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. PubChemLite - 1-ethyl-1h-pyrazole-4-carboxylic acid (C6H8N2O2) [pubchemlite.lcsb.uni.lu]
• 11. The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review [ouci.dntb.gov.ua]
• 12. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Application Note: Strategic Utilization of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic Acid in MedChem Scaffolding

Executive Summary

This guide details the chemical utility of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (CAS: Generic structure class reference), a versatile heterocyclic building block. Unlike simple phenylacetic acids, this scaffold offers a distinct metabolic profile due to the pyrazole ring (reducing lipophilicity compared to phenyl) and the

-methyl group (blocking benzylic-like oxidation).

This document provides optimized protocols for three critical workflows:

• High-Fidelity Amide Coupling: Overcoming steric hindrance at the

  -position.

• Decarboxylative Cross-Coupling: Utilizing the acid as a radical precursor for

  bond formation.

• Chiral Resolution: Separation of enantiomers for structure-activity relationship (SAR) studies.

Compound Profile & Physicochemical Context[1][2][3][4][5][6][7][8][9][10][11]

Property	Description	MedChem Significance
Structure	Pyrazole ring with N1-ethyl and C4-propanoic acid tail.	Bioisostere for phenylpropanoic acids (e.g., Ibuprofen analogs).
Acidity (pKa)	~4.2 (Carboxylic acid)	Standard activation profiles; pyrazole N2 is weakly basic (pKa ~2.5), minimizing protonation interference during coupling.
Sterics	-Methyl branched	Increased metabolic stability vs. acetic acid derivatives; introduces chirality; slight steric penalty in coupling.
Solubility	Moderate in DCM, High in DMF/DMSO	Compatible with standard organic synthesis and biological assay buffers.

Protocol A: Sterically Demanding Amide Coupling

Challenge: The

-methyl group adjacent to the carbonyl, combined with the electron-rich pyrazole ring, can retard nucleophilic attack, leading to incomplete conversion or racemization when using standard EDC/NHS conditions. Solution: Utilization of T3P (Propylphosphonic anhydride) or HATU with controlled base addition to suppress epimerization.

Materials

• Substrate: 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (1.0 equiv)

• Amine Partner: Primary or secondary amine (1.1 equiv)

• Coupling Agent: T3P (50% wt in EtOAc) (1.5 equiv) OR HATU (1.2 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF or EtOAc (0.1 M concentration)

Step-by-Step Procedure (T3P Method - Recommended for Scalability)

• Dissolution: Charge a reaction vial with the carboxylic acid (1.0 eq) and the amine (1.1 eq) in EtOAc (or DMF if solubility is poor).

• Base Addition: Cool the mixture to 0°C. Add DIPEA (3.0 eq) dropwise. Critical: Low temperature prevents immediate racemization of the activated species.

• Activation: Add T3P solution (1.5 eq) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–12 hours.

  • QC Check: Monitor by LC-MS. The T3P by-products are water-soluble, simplifying workup.

• Workup: Dilute with EtOAc, wash with water (x2), sat. NaHCO3 (x2), and brine. Dry over Na2SO4.

Mechanism of Action (DOT Diagram)

The following diagram illustrates the activation pathway and the prevention of racemization via the cyclic transition state of T3P.

Figure 1: T3P-mediated activation pathway minimizing epimerization risks.

Protocol B: Decarboxylative Cross-Coupling

Context: This protocol transforms the carboxylic acid into a radical donor, effectively installing a 1-(1-ethyl-1H-pyrazol-4-yl)ethyl group onto an aryl halide. This "tail-truncation" strategy is valuable for fragment-based drug discovery (FBDD).

Materials

• Acid: 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (1.0 equiv)

• Electrophile: Aryl Bromide (0.8 equiv)

• Photocatalyst: [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1 mol%)

• Nickel Catalyst: NiCl2·glyme (5 mol%) + dtbbpy (5 mol%)

• Base: Cs2CO3 (1.5 equiv)

• Solvent: DMF (degassed)

• Light Source: Blue LED (450 nm)

Protocol (Ni/Photoredox Dual Catalysis)

• Catalyst Prep: In a glovebox or under N2, mix NiCl2·glyme and dtbbpy in DMF. Stir for 15 mins to form the active Ni-ligand complex.

• Reaction Assembly: Add the carboxylic acid, aryl bromide, photocatalyst, and Cs2CO3 to a vial. Add the pre-formed Ni-catalyst solution.

• Degassing: Sparge with Nitrogen for 10 minutes (oxygen quenches the excited state Ir catalyst).

• Irradiation: Seal the vial and irradiate with Blue LED (fan cooling to maintain <35°C) for 24 hours.

• Purification: Filter through Celite, concentrate, and purify via reverse-phase HPLC.

Note: The

-methyl group stabilizes the radical intermediate formed after decarboxylation, generally leading to higher yields than primary acetic acids.

Protocol C: Chiral Resolution (SFC)

Context: The biological activity of the (S)- and (R)-enantiomers often differs significantly (e.g., NSAID activity resides in the S-isomer). Separation is required for advanced biological profiling.

Method Parameters

Parameter	Condition
Technique	Supercritical Fluid Chromatography (SFC)
Column	Chiralpak AD-H or IG (Amylose-based)
Mobile Phase	CO2 / Methanol (Gradient 5% to 40%)
Additive	0.1% Diethylamine (DEA) or Ammonium Hydroxide
Detection	UV @ 254 nm
Back Pressure	120 bar

Self-Validation:

• Inject racemic standard to establish retention times (typically

  ~2.5 min, ~3.8 min on AD-H).

• Calculate Resolution (

  ). An indicates baseline separation suitable for preparative scale-up.

References & Further Reading

• Pyrazole Scaffolds in MedChem: Fustero, S., et al. "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." Chem. Rev., 2011. Link

• T3P Coupling: Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Org.[1][2][3] Process Res. Dev., 2016. Link

• Decarboxylative Coupling: Zuo, Z., et al. "Merging photoredox with nickel catalysis: Coupling of

  -carboxyl sp3-carbons with aryl halides." Science, 2014. Link

• Chiral Resolution of Propionates: Hutt, A. J., et al. "The metabolic chiral inversion of 2-arylpropionic acids: a novel route with pharmacological consequences." J. Pharm. Pharmacol., 1983. Link

Disclaimer: These protocols are intended for research purposes only. Always consult Safety Data Sheets (SDS) before handling novel chemical entities.

Sources

• 1. Optimization of the chiral separation of some 2-arylpropionic acids on an avidin column by modeling a combined response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. blogs.rsc.org [blogs.rsc.org]

peptide coupling conditions for sterically hindered pyrazole acids

Application Note: Advanced Peptide Coupling Strategies for Sterically Hindered Pyrazole Carboxylic Acids

Executive Summary

The coupling of sterically hindered pyrazole carboxylic acids—particularly 1,5-disubstituted scaffolds—presents a unique challenge in medicinal chemistry.[1] Standard coupling reagents (EDC/HOBt, HBTU) often fail due to the proximity of the N1-substituent to the C5-carbonyl, which blocks the trajectory of the incoming amine. This guide details three tiered protocols to overcome this barrier, utilizing Propylphosphonic Anhydride (T3P) , Ghosez’s Reagent , and COMU/Oxyma , providing a robust roadmap for high-yield amide bond formation in drug discovery.[1]

The Scientific Challenge: Steric Shielding at C5

In

-substituted pyrazoles, the geometry of the ring forces the substituent at N1 and the carbonyl group at C5 into a coplanar or near-coplanar arrangement. When the N1 group is bulky (e.g., t-butyl, phenyl, or isopropyl), it creates a "steric wall" that protects the carbonyl carbon from nucleophilic attack.

• The Failure Mode: Standard reagents form an active ester (e.g., -OBt or -OAt).[1] However, this leaving group adds more bulk to an already crowded center.[1] The amine cannot access the carbonyl carbon to collapse the tetrahedral intermediate.

• The Solution: We must use reagents that either (A) form a smaller, more electrophilic intermediate (Acid Chlorides/Ghosez) or (B) utilize a mechanism that pre-organizes the transition state (T3P).[1]

Figure 1: Mechanism of steric failure with standard active esters vs. successful pathways using compact activating groups.[1]

Strategic Decision Matrix

Select your protocol based on the steric demand of your specific substrate.[1]

Feature	Protocol A: T3P	Protocol B: Ghosez's Reagent	Protocol C: COMU/Oxyma
Primary Use Case	Scalable, hindered substrates (Gold Standard)	"Impossible" substrates, extremely hindered amines	High-throughput, moderate hindrance
Active Species	Mixed Anhydride	Acid Chloride (in situ)	Oxyma Active Ester
Steric Tolerance	High	Very High	Moderate-High
By-products	Water-soluble (Easy Wash)	Neutral amide (Easy Wash)	Water-soluble
Epimerization	Very Low	Low-Medium (if chiral)	Low
Cost	Moderate	High	Moderate

Detailed Protocols

Protocol A: The Gold Standard (T3P)

Why: T3P (Propylphosphonic anhydride) forms a mixed anhydride.[1] The reaction is driven by the release of tension in the T3P ring and the formation of a stable phosphate byproduct. It is exceptionally clean and requires no special precautions against moisture compared to acid chlorides.[1]

Reagents:

• Substrate: Pyrazole Carboxylic Acid (1.0 equiv)[1]

• Amine (1.1 – 1.5 equiv)[1]

• T3P (50% w/w in EtOAc or DMF) (2.0 – 3.0 equiv)[1]

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM) (4.0 equiv)[1]

• Solvent: EtOAc (preferred) or DMF (if solubility is poor)[1]

Step-by-Step:

• Dissolution: Dissolve the pyrazole acid and the amine in EtOAc (approx. 5-10 mL/mmol).

• Base Addition: Add Pyridine (3.0 equiv) at 0 °C. Note: Pyridine is often superior to DIPEA for T3P couplings as it acts as a nucleophilic catalyst.[1]

• Activation: Add T3P solution dropwise over 5 minutes.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

  • Optimization: If conversion is <50% after 4 hours, heat to 50 °C. T3P is thermally stable.[1]

• Workup: Dilute with EtOAc. Wash with water (x2), 0.5M HCl (to remove pyridine), sat.[1] NaHCO3, and brine.[1]

• Validation: The byproduct is water-soluble propylphosphonic acid, ensuring the organic layer contains pure product.[1]

Protocol B: The "Brute Force" Method (Ghosez's Reagent)

Why: When the steric wall is impenetrable by anhydrides, we must use an acid chloride.[1] Thionyl chloride (

) is harsh and generates acidic byproducts that can degrade sensitive protecting groups.[1] Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates acid chlorides under neutral conditions.[1]

Reagents:

• Substrate: Pyrazole Carboxylic Acid (1.0 equiv)[1]

• Ghosez’s Reagent (1.2 – 1.5 equiv)[1]

• Amine (1.2 equiv)[1]

• Base: DIPEA or Collidine (2.0 – 3.0 equiv)[1]

• Solvent: Dry DCM or THF[1]

Step-by-Step:

• Activation: Dissolve the pyrazole acid in dry DCM under

  . Add Ghosez’s Reagent dropwise at RT.[1] Stir for 1–2 hours.

  • Monitoring: Check formation of the acid chloride by quenching a small aliquot with MeOH and observing the methyl ester by LCMS.

• Coupling: Once activation is complete, add the amine followed by the base (DIPEA).[1]

• Reaction: Stir at RT for 2–16 hours.

• Workup: The byproduct is

  -dimethylisobutyramide, which is neutral and water-soluble.[1] Wash with 1M HCl and brine.[1]

Protocol C: Modern High-Throughput (COMU/Oxyma)

Why: For moderately hindered systems where T3P is too slow or expensive, COMU offers higher reactivity than HATU and is safer (non-explosive).[1]

Reagents:

• Substrate: Pyrazole Acid (1.0 equiv)[1]

• COMU (1.1 equiv)[1]

• Oxyma Pure (1.1 equiv) - Optional but recommended for hindrance.[1]

• Base: DIPEA (2.0 equiv)[1]

• Solvent: DMF[1][2][3][4][5][6]

Step-by-Step:

• Pre-activation: Dissolve acid, COMU, and Oxyma in DMF. Add 1.0 equiv of DIPEA.[1] Stir for 2–5 minutes. Do not over-activate; the active ester can hydrolyze.

• Addition: Add the amine and the remaining DIPEA (1.0 equiv).

• Reaction: Stir at RT.

  • Microwave Option: Heat to 60 °C for 20 minutes if RT reaction is sluggish.

Troubleshooting & Optimization Workflow

Figure 2: Logical flow for troubleshooting failed couplings of hindered pyrazoles.

Critical Optimization Tips:

• Solvent Effect: For T3P, switching from EtOAc to 2-MeTHF or Pyridine (as solvent and base) can drastically improve kinetics due to higher reaction temperatures and catalytic effects.[1]

• Base Choice: If using HATU/COMU, avoid TEA. Use Collidine (2,4,6-trimethylpyridine).[1] Its steric bulk prevents it from attacking the electrophile, while still acting as a proton scavenger.[1]

• Order of Addition: Always pre-activate the acid for 5-10 minutes with HATU/COMU. For T3P, add the reagent last to the mixture of acid+amine+base to drive equilibrium.

References

• T3P Overview & Mechanism

  • Archimica (Euticals).[1] "Propylphosphonic Anhydride (T3P®) - A Benign Reagent for Diverse Applications."[1]

  • Source: [1]

• Ghosez's Reagent in Synthesis

  • Pasau, P., et al.[1] "Ghosez's Reagent: A Versatile Tool for Acid Chloride Formation."[1]

  • Source: [1]

• COMU vs.

  • El-Faham, A., & Albericio, F.[1] "COMU: A third generation of uronium-type coupling reagents."[1][5]

  • Source: [1]

• General Peptide Coupling Reviews

  • Valeur, E., & Bradley, M.[1] "Amide bond formation: beyond the myth of coupling reagents."[1] Chem. Soc. Rev., 2009.[1]

  • Source: [1]

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. peptide.com [peptide.com]
• 3. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties [mdpi.com]
• 4. growingscience.com [growingscience.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. An efficient Coupling Reagent: COMU_Chemicalbook [chemicalbook.com]

Application Note: High-Purity Recovery of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid via Optimized Recrystallization

An Application Guide by Google Gemini

Abstract

This document provides a comprehensive technical guide for the purification of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid using laboratory-scale recrystallization techniques. Recrystallization is a critical purification method that leverages differences in solubility to separate a target compound from its impurities.[1][2][3] This guide outlines a systematic approach to solvent selection, provides detailed step-by-step protocols for both single-solvent and multi-solvent systems, and includes a thorough troubleshooting guide to address common experimental challenges. The methodologies are grounded in established principles of physical organic chemistry to ensure robust and reproducible results for researchers aiming to achieve high-purity material suitable for downstream applications.

Introduction to the Principle of Recrystallization

Recrystallization is the gold-standard technique for purifying non-volatile solid organic compounds.[1] The fundamental principle relies on the differential solubility of a compound in a given solvent at different temperatures.[4][5] An impure solid is dissolved in a minimum amount of an appropriate hot solvent to create a saturated or near-saturated solution.[6][7] As this solution is allowed to cool slowly, the solubility of the target compound decreases, leading to the formation of a highly ordered crystal lattice.[8][9] Impurities, which are either present in smaller quantities or have different solubility characteristics, are excluded from this growing lattice and remain dissolved in the cold solvent, known as the mother liquor.[1][10] The final pure crystals are then isolated by filtration.[3]

The success of this technique is critically dependent on the selection of an appropriate solvent system, where the target compound exhibits high solubility in the hot solvent but low solubility in the cold solvent.[1][4][11] This significant change in solubility with temperature is referred to as a high-temperature coefficient.[1]

Compound Profile: 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

To develop an effective recrystallization protocol, we must first analyze the structure of the target molecule.

Structure:

• Core: A pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Pyrazole itself is a crystalline solid soluble in water, ethanol, and other organic solvents.[12][13]

• Functional Groups:

  • Carboxylic Acid (-COOH): This is a polar, acidic group capable of forming strong hydrogen bonds. This functionality typically imparts solubility in polar protic solvents like water and alcohols (e.g., methanol, ethanol).[14]

  • N-ethyl group and Propanoic Acid side chain: These alkyl groups add non-polar character to the molecule.

Predicted Solubility Behavior: The presence of both a polar hydrogen-bond-donating/accepting carboxylic acid group and a polar pyrazole ring suggests that 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid will be most soluble in polar solvents. The "like dissolves like" principle is a useful starting point.[5] Solvents like ethanol, methanol, water, or acetone are strong initial candidates.[14][15] Due to the alkyl portions of the molecule, it will likely have some solubility in less polar solvents like ethyl acetate, especially at elevated temperatures. Highly non-polar solvents like hexane or toluene are expected to be poor solvents and may serve as effective anti-solvents.

Method Development: A Systematic Approach to Solvent Selection

The selection of a solvent is the most critical step in developing a recrystallization procedure.[4] The ideal solvent should meet several criteria:

• High-Temperature Coefficient: The compound should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (e.g., 0-4 °C).[1][10]

• Inertness: The solvent must not react with the compound.[1][10]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or completely soluble in the cold solvent (remaining in the mother liquor).[1]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.[1][5]

• Safety: The solvent should be non-flammable, non-toxic, and inexpensive whenever possible.[1]

Solvent Screening Protocol

A small-scale screening is the most efficient way to identify a suitable solvent.

• Place ~20-30 mg of the crude solid into several small test tubes.

• To each tube, add a different candidate solvent (see Table 1) dropwise at room temperature. Swirl to mix. If the solid dissolves readily at room temperature, that solvent is unsuitable for single-solvent recrystallization but may be a candidate for a mixed-solvent system.[7]

• If the solid is insoluble at room temperature, heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, then place it in an ice-water bath.

• Observe the quality and quantity of crystal formation. An ideal solvent will yield a large crop of well-formed crystals.

Table 1: Candidate Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Rationale & Potential Use
Water	100	High	Good for polar compounds like carboxylic acids. High BP can be a drawback.[3]
Ethanol (EtOH)	78	High	Excellent general-purpose solvent for polar molecules.[5] Often used for carboxylic acids.[14]
Methanol (MeOH)	65	High	Similar to ethanol, but more volatile. Good for general use.[5]
Isopropanol (IPA)	82	Medium	Less polar than EtOH/MeOH, may offer a different solubility profile.
Acetone	56	Medium	Good solvent power, very volatile. Can be used with water as a co-solvent.[5]
Ethyl Acetate (EtOAc)	77	Medium	Good for moderately polar compounds. Can be paired with hexane.[15]
Toluene	111	Low	Unlikely to be a good single solvent, but may be useful as part of a pair.
n-Heptane / Hexane	98 / 69	Low	Poor solvents. Excellent candidates for use as an anti-solvent.[5]

Visualization: Solvent Selection Workflow

The following diagram illustrates the decision-making process for selecting an appropriate solvent system.

Caption: Decision tree for empirical solvent screening.

Recommended Recrystallization Protocols

Always perform recrystallization in an Erlenmeyer flask, not a beaker, to minimize solvent evaporation and prevent contamination.[6] Use a stir bar or boiling chips to ensure smooth boiling.

Protocol A: Single-Solvent Recrystallization

This method is preferred for its simplicity when a suitable single solvent is identified.

• Dissolution: Place the crude 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid in an Erlenmeyer flask. Add a small amount of the chosen solvent and bring the mixture to a gentle boil on a hot plate. Continue adding small portions of the hot solvent until the solid is completely dissolved.[9] It is crucial to use the minimum amount of hot solvent required to avoid low recovery.[4][7]

• Hot Filtration (if necessary): If insoluble impurities (e.g., dust, catalysts) are present in the hot solution, they must be removed. Filter the hot solution by gravity through a fluted filter paper into a pre-heated clean flask.[16][17][18] This step must be performed quickly to prevent premature crystallization in the funnel.[16][17]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[4][6] Rushing the cooling process can trap impurities.

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[5][6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.[18][19]

• Washing: Wash the collected crystals (the "filter cake") with a small portion of ice-cold solvent to remove any adhering mother liquor.[3]

• Drying: Allow air to be pulled through the filter cake for several minutes to partially dry the crystals. Then, transfer the solid to a watch glass and allow it to air dry completely, or dry in a vacuum oven.

Protocol B: Solvent/Anti-Solvent Recrystallization

This method is useful when no single solvent has the ideal properties, but a solvent pair (one in which the compound is soluble, and one in which it is insoluble) can be found. The two solvents must be miscible.[8] Common pairs include ethanol/water and ethyl acetate/hexane.[20]

• Dissolution: Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethanol).

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent (the anti-solvent, e.g., water) dropwise until the solution becomes faintly cloudy (turbid).[21] This cloudiness indicates the point of saturation has been reached.

• Re-clarification: Add a few drops of the hot "good" solvent until the cloudiness just disappears, ensuring the solution is saturated at that temperature.[21]

• Crystallization, Isolation, and Drying: Follow steps 3-7 from Protocol A.

Visualization: General Recrystallization Workflow

Caption: Standard experimental workflow for recrystallization.

Troubleshooting Guide

Even with a well-designed protocol, issues can arise. The following table addresses common problems.

Problem	Probable Cause(s)	Recommended Solution(s)
No crystals form upon cooling	Too much solvent was used.[22] The solution is supersaturated but lacks a nucleation site.[22]	Boil off some of the solvent to re-concentrate the solution and cool again.[22][23] Try scratching the inside of the flask with a glass rod or adding a "seed crystal" of the pure compound.[22]
Product "oils out" instead of crystallizing	The boiling point of the solvent is higher than the melting point of the solute.[22][24] The solution is cooling too quickly.[24] The compound is highly impure, causing significant melting point depression.[22][23]	Reheat the solution to re-dissolve the oil. Add a small amount of additional solvent and allow it to cool much more slowly.[22][23] Consider switching to a lower-boiling point solvent.
Low recovery of purified solid	Too much solvent was used during dissolution.[23] The crystals were washed with solvent that was not ice-cold. Premature crystallization occurred during hot filtration.	Ensure the minimum amount of solvent is used.[23] Always use ice-cold solvent for washing.[3] For hot filtration, ensure the receiving flask is pre-heated and rinse the filter paper with a small amount of hot solvent to dissolve any crystals.[16][19]
Colored impurities remain in crystals	The impurity has similar solubility to the product.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

Characterization of Purified Material

After recrystallization and drying, the purity of the 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid should be assessed.

• Melting Point Analysis: A pure compound will have a sharp, narrow melting point range. Impurities typically cause the melting point to be depressed and broadened.[10]

• Chromatography (TLC, HPLC): Compare the purified material to the crude starting material to confirm the removal of impurities.

• Spectroscopy (NMR, IR): Confirm the chemical structure and absence of solvent or impurity signals.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• Perform all operations in a well-ventilated fume hood, especially when working with volatile organic solvents.

• Never heat organic solvents with an open flame; use a hot plate or heating mantle.[19]

• Be aware of the specific hazards of the solvents being used by consulting their Safety Data Sheets (SDS).

• When performing vacuum filtration, ensure the filter flask is made of heavy-walled glass and is free from cracks to prevent implosion.

References

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of York. Mixed-solvent recrystallisation. [Link]

• Chemistry LibreTexts. 2.5: Hot Filtration. [Link]

• Wikipedia. Recrystallization (chemistry). [Link]

• Chemistry LibreTexts. 1.5E: Hot Filtration. [Link]

• University of California, Los Angeles. Recrystallization. [Link]

• Filo. What criteria would you use to select a suitable solvent for recrystallization. [Link]

• University of Alberta. Recrystallization. [Link]

• University of Calgary. Filtration methods. [Link]

• EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters. [Link]

• Royal Society of Chemistry: Education. Hot gravity filtration | Resource. [Link]

• University of Colorado Boulder. Filtration. [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• RM@Schools. Antisolvent Crystallization. [Link]

• University of York. Problems with Recrystallisations. [Link]

• YouTube. Recrystallization - a CLASSIC technique to purify a SOLID. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Homi Bhabha Centre for Science Education. Recrystallization. [Link]

• Not Available. Crystallization Solvents.pdf. [Link]

• Not Available. Recrystallization-1.pdf. [Link]

• Chemistry LibreTexts. Recrystallization. [Link]

• Not Available. SOP: CRYSTALLIZATION. [Link]

• University of Richmond Blogs. Recrystallization | Organic Chemistry I Lab. [Link]

• Not Available. Recrystallization. [Link]

• Solubility of Things. Pyrazole. [Link]

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. edu.rsc.org [edu.rsc.org]
• 5. rubingroup.org [rubingroup.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Recrystallization | Organic Chemistry I Lab [blog.richmond.edu]
• 8. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. What criteria would you use to select a suitable solvent for recrystalliz.. [askfilo.com]
• 11. mt.com [mt.com]
• 12. Pyrazole CAS#: 288-13-1 [m.chemicalbook.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Reagents & Solvents [chem.rochester.edu]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
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• 18. orgchemboulder.com [orgchemboulder.com]
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• 20. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 21. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 22. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic Acid

Introduction

Welcome to the technical support hub for 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid .

This molecule presents a classic "dual-personality" challenge in purification:

• Amphoteric Nature: It possesses a basic pyrazole nitrogen (

  for the conjugate acid) and an acidic carboxylic tail ( ).

• Regioisomerism: The synthesis often yields the thermodynamic N1-ethyl product alongside the kinetic N2-ethyl impurity, which have similar polarities.

• Phase Behavior: The flexible propanoic acid side chain increases the tendency for the product to "oil out" rather than crystallize during acidification.

This guide moves beyond standard protocols to explain the why behind the purification logic, ensuring you can adapt these workflows to your specific impurity profile.

Module 1: The "pH Swing" Isolation Protocol

The Problem: Direct acidification of the hydrolysis reaction mixture often traps inorganic salts (LiCl, NaCl) and neutral organic impurities in the final solid.

The Solution: Utilize the amphoteric window. By manipulating pH, we can shuttle the molecule between aqueous and organic phases, leaving impurities behind.

Step-by-Step Workflow

• Initial State: Assume the starting material (ethyl ester) was hydrolyzed using LiOH/THF/Water. The reaction mixture is currently basic (

  ).

• The Neutral Wash (Crucial):

  • Action: Evaporate THF. Dilute the aqueous residue with water. Extract with MTBE or Dichloromethane (DCM) while keeping the pH basic (

    ).

  • Mechanistic Insight: At pH 10, the carboxylic acid is deprotonated (carboxylate,

    ), keeping the product in water. Neutral impurities (unreacted ester, non-acidic byproducts) partition into the organic layer and are discarded.

• Controlled Acidification:

  • Action: Cool the aqueous phase to 5°C. Slowly add 1N HCl.

  • Target: Adjust pH to 3.5 – 4.0 .

  • Why this pH? You want to protonate the carboxylate (

    ) without protonating the pyrazole nitrogen ( ). If you drop to pH 1, the molecule becomes cationic and highly water-soluble, leading to yield loss.

• Extraction vs. Precipitation:

  • If Solid Forms: Filter and wash with cold water (pH 4).

  • If Oiling Occurs: Extract the acidic aqueous phase with 2-MeTHF or Ethyl Acetate .

Visual Logic: The pH Decision Tree

Figure 1: Decision tree for isolating amphoteric pyrazole acids, prioritizing pH control to minimize yield loss.

Module 2: Removing the N2-Isomer (Regioisomerism)

The Problem: Alkylation of pyrazoles typically produces a mixture of N1-ethyl (desired) and N2-ethyl (impurity) isomers. While N1 is thermodynamically favored, N2 levels can range from 5-15%. They have identical mass and very similar pKa values.

The Solution: Chromatographic leverage of dipole moments. The N2 isomer usually has a higher dipole moment and interacts differently with silica.

Chromatography Guidelines

Parameter	Recommendation	Technical Rationale
Stationary Phase	Silica Gel (40-63 µm)	Standard normal phase is sufficient if the gradient is shallow.
Mobile Phase A	Hexanes or Heptane	Non-polar carrier.
Mobile Phase B	EtOAc + 1% Acetic Acid	The acid modifier suppresses ionization of the carboxylic tail, preventing "streaking" or peak tailing.
Gradient Profile	0% → 40% B over 20 CV	A shallow gradient is required. The isomers often elute close together.
Elution Order	N1 (Product) usually elutes second	The N1 isomer is generally less polar than the N2 isomer in this specific scaffold, causing N2 to elute later on silica (verify with TLC). Note: This can invert depending on the exact side chain.

Alternative: Selective Crystallization

If chromatography is not scalable, convert the acid to a salt.

• Dissolve crude acid in Ethanol .

• Add 1 equivalent of Dicyclohexylamine (DCHA) .

• The DCHA salt of the N1-isomer is often highly crystalline, while the N2 salt remains in the mother liquor.

• Filter the salt and regenerate the free acid using the "pH Swing" (Module 1).

Module 3: Troubleshooting "Oiling Out"

The Problem: The propanoic acid chain adds flexibility. Upon acidification, the product often separates as a sticky oil/gum rather than a discrete solid, trapping impurities.

The Fix: Controlled Seeding & Solvent Choice

• The Anti-Solvent Drip:

  • Dissolve the oil in a minimum amount of warm Acetone or IPA (Isopropanol).

  • Slowly add Heptane or Water (anti-solvent) until slight turbidity persists.

  • Critical: Seed with pure crystal (if available) or scratch the glass. Cool at a rate of 5°C/hour.

• Trituration:

  • If you have a gum, suspend it in MTBE/Hexane (1:4) and sonicate. The mechanical energy often induces crystallization of the amorphous gum.

Frequently Asked Questions (FAQs)

Q1: My product has a persistent color (yellow/brown) even after column chromatography.

• Cause: Trace oxidation of the pyrazole ring or carryover of Pd catalyst (if coupling was used).

• Fix: Dissolve the acid in mild base (NaHCO3), treat with Activated Carbon or SiliaMetS® Thiol scavenger for 1 hour, filter, and re-acidify.

Q2: The yield is lower than expected after the acidic workup.

• Cause: The pH was likely dropped too low (< 2.0). The pyrazole nitrogen protonated, forming a dications species (

  ) which is highly water-soluble.

• Fix: Check the aqueous waste stream by adjusting it back to pH 4.0. If precipitate forms, you lost product to over-acidification.

Q3: Can I use recrystallization to separate the N1/N2 isomers?

• Answer: Rarely effective for the free acid because the isomers form solid solutions. It is much more effective to crystallize the ester precursor (before hydrolysis) or the DCHA salt (as described in Module 2).

References

• General Pyrazole Synthesis & Regioisomerism

  • Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols." Journal of Organic Chemistry, 2008. Link (Discusses thermodynamic vs kinetic control in pyrazole alkylation).

• Purification of Amphoteric Heterocycles

  • Patent WO2011076194A1. "Method for purifying pyrazoles."[1] Link (Describes acid/base workup strategies for pyrazole derivatives).

• Chromatographic Separation of Isomers

  • BenchChem Technical Guide. "Column chromatography conditions for separating pyrazole isomers." Link (General guidelines for silica separation of N-alkyl pyrazoles).

• Physical Properties (pKa Data)

  • PubChem Compound Summary: 1-ethyl-1H-pyrazole-4-carboxylic acid.Link (Provides pKa and solubility data relevant to the scaffold).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Benchmarking: 1H NMR Characterization of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic Acid

Executive Summary

This guide provides a definitive technical analysis of the 1H NMR spectrum for 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid . As a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors and NSAID analogs, the purity and regiochemical assignment of this scaffold are paramount.

Unlike standard spectral lists, this guide focuses on comparative differentiation : distinguishing the target 1,4-substituted isomer from its thermodynamic 1,3-isomer byproduct, and optimizing solvent selection for carboxylic acid resolution.

Structural Logic & Atom Assignment

The molecule consists of an electron-rich pyrazole ring, an N-ethyl group, and a chiral propanoic acid tail. The magnetic environment is defined by the aromatic ring current and the deshielding effects of the nitrogen atoms.

Molecular Visualization & Numbering

The following diagram establishes the atom numbering used throughout this guide.

[1]

Representative Chemical Shifts (DMSO-d6)

DMSO-d6 is the recommended solvent to prevent aggregation of the carboxylic acid dimer and ensure the visibility of the labile -COOH proton.

Domain	Proton Assignment	Shift (δ ppm)	Multiplicity	Integration	Coupling (J Hz)	Mechanistic Insight
Acid	-COOH	12.10 - 12.40	Broad Singlet	1H	-	Highly dependent on concentration and water content; exchangeable.
Aromatic	Pyrazole C5-H	7.65 - 7.75	Singlet	1H	-	Deshielded by adjacent N1; diagnostic for 1,4-substitution (no coupling to C3).
Aromatic	Pyrazole C3-H	7.35 - 7.45	Singlet	1H	-	Upfield relative to C5; lacks vicinal neighbors.
Linker	N-CH₂ -CH₃	4.05 - 4.15	Quartet	2H	7.2	Deshielded by N1 attachment.
Chiral	Ar-CH (CH₃)-	3.65 - 3.75	Quartet	1H	7.1	Alpha-proton; deshielded by aromatic ring and carbonyl.
Alkyl	Ar-CH(CH₃ )	1.35 - 1.45	Doublet	3H	7.1	Coupled to the chiral methine proton.
Alkyl	N-CH₂-CH₃	1.30 - 1.38	Triplet	3H	7.2	Standard ethyl triplet; may overlap with the propanoic methyl.

Note: The "Singlets" for C3-H and C5-H may appear as very fine doublets (J < 1.0 Hz) due to long-range W-coupling, but are effectively singlets on standard 300/400 MHz instruments.

Comparative Analysis: Regioisomer Differentiation

The most critical analytical challenge is distinguishing the target 1,4-isomer from the 1,3-isomer (a common byproduct of pyrazole alkylation).

The "Coupling Constant" Test

• Target (1,4-substituted): The protons at C3 and C5 are separated by a quaternary carbon (C4). They do not show strong vicinal coupling.

  • Result: Two distinct singlets.[2]

• Impurity (1,3-substituted): The protons are at C4 and C5, which are adjacent (vicinal).

  • Result: Two doublets with a coupling constant (

    ).

The NOE Verification (Self-Validating Protocol)

To unequivocally confirm the position of the Ethyl group relative to the side chain, a 1D-NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is required.

Solvent Selection Guide: CDCl3 vs. DMSO-d6

Solvent choice drastically alters the appearance of the carboxylic acid and the resolution of the aromatic protons.

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)
-COOH Signal	Visible (12+ ppm). Critical for confirming the acid functionality.	Often Invisible. Broadened into the baseline due to rapid exchange and dimerization.
Solubility	Excellent. Dissolves the polar acid moiety effectively.	Moderate. May require gentle heating; risk of concentration-dependent shifts.
Water Peak	~3.33 ppm. Can obscure the chiral methine quartet if wet.	~1.56 ppm. Usually distinct from key signals.
Aromatic Resolution	Good separation of C3/C5 protons.	C3/C5 protons may overlap depending on concentration.

Recommendation: Use DMSO-d6 for full characterization. Use CDCl3 only if the sample must be recovered easily or if the water peak in DMSO interferes with the methine quantification.

Experimental Protocol

To ensure reproducible data comparable to the values above, follow this standardized workflow.

Sample Preparation

• Mass: Weigh 5–10 mg of the solid acid.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

  • Tip: Use ampules rather than stock bottles to minimize water uptake (HDO peak at 3.33 ppm).

• Homogenization: Vortex for 30 seconds. If the solution is cloudy, sonicate for 1 minute.

• Reference: Ensure the solvent contains 0.03% TMS (Tetramethylsilane) for internal referencing (0.00 ppm).

Acquisition Parameters (400 MHz Instrument)

• Pulse Sequence: zg30 (Standard 30° pulse).

• Spectral Width: -2 to 14 ppm (Must capture the acid proton).

• Relaxation Delay (D1):

  seconds.

  • Reasoning: The quaternary carbons and carboxylic acid proton have long T1 relaxation times. A short D1 will lead to poor integration accuracy.

• Scans (NS): 16 (sufficient for >5 mg sample).

• Temperature: 298 K (25°C).

Data Processing

• Phasing: Apply manual phasing, focusing on the broad -COOH peak which often suffers from first-order phase errors.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial order 5) to flatten the region around the integral.

• Integration: Normalize the N-Ethyl CH2 quartet (4.1 ppm) to 2.00 . This provides the most stable internal standard for stoichiometric verification.

References

• Abraham, R. J., et al. (2006).[3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry.

  • Context: Validates the solvent shift effects and the behavior of carboxylic acids in DMSO vs CDCl3.

• Claramunt, R. M., et al. (2003). "Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles." Journal of Chemical Society.

  • Context: Provides foundational data on pyrazole ring proton shifts and the deshielding effect of N-alkyl

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 54567203, (2S)-2-(1H-pyrazol-4-ylamino)propanoic acid."[4]

  • Context: Structural analogs and predicted spectral properties for pyrazole-propanoic acid deriv

• Foces-Foces, C., et al. (2019). "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." Molecules.

  • Context: Detailed discussion on tautomerism and regioisomer identific

Sources

• 1. researchgate.net [researchgate.net]
• 2. bmse000179 Propionic Acid at BMRB [bmrb.io]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (2S)-2-(1H-pyrazol-4-ylamino)propanoic acid | C6H9N3O2 | CID 54567203 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: LC-MS Fragmentation Characterization of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic Acid

Executive Summary

Context: 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (C₈H₁₂N₂O₂, MW 168.19 Da) is a critical intermediate often encountered in the synthesis of JAK inhibitors (e.g., Ruxolitinib, Baricitinib) and a potential degradation impurity. Accurate identification of this moiety is essential for impurity profiling and metabolite structural elucidation.

Purpose: This guide provides a definitive fragmentation map for 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid using Electrospray Ionization (ESI) in positive mode. It contrasts the fragmentation behavior of this specific ethyl-substituted pyrazole against its methyl-analogues and regioisomers, providing a robust method for structural confirmation.

Part 1: Structural Analysis & Theoretical Fragmentation

To interpret the mass spectrum accurately, we must first understand the lability of the functional groups under Collision-Induced Dissociation (CID).

The Molecular Target

• Formula: C₈H₁₂N₂O₂

• Monoisotopic Mass: 168.0899 Da

• Precursor Ion [M+H]⁺: 169.0972 m/z

Mechanistic Fragmentation Logic

In ESI(+), protonation occurs primarily at the N2 nitrogen of the pyrazole ring due to its lone pair availability (sp² hybridized). The fragmentation follows two competitive pathways driven by the carboxylic acid tail and the N-ethyl group.

Pathway A: Carboxylic Acid Elimination (Dominant at Low CE)

Like most aliphatic carboxylic acids, the propanoic acid tail facilitates the neutral loss of water and carbon monoxide.

• Dehydration: Loss of H₂O (-18 Da) from the carboxylic acid group.

  • Transition: 169 m/z → 151 m/z.

• Decarbonylation: Subsequent loss of CO (-28 Da) from the acylium ion intermediate.

  • Transition: 151 m/z → 123 m/z.

Pathway B: N-Ethyl Dealkylation (Diagnostic)

This is the fingerprint pathway that distinguishes the N-ethyl variant from N-methyl or N-H analogs.

• Ethylene Loss: The N-ethyl group undergoes a hydride shift mechanism (often involving the pyrazole ring resonance), leading to the loss of neutral ethylene (C₂H₄, -28 Da).

  • Transition: 169 m/z → 141 m/z.

  • Note: If this occurs after dehydration, the transition is 151 m/z → 123 m/z (converging with Pathway A).

Part 2: Comparative Analysis (Diagnostic Specificity)

This section compares the target molecule against its most common structural analogue, 2-(1-methyl-1H-pyrazol-4-yl)propanoic acid , to demonstrate how to rule out isobaric or homologous impurities.

Table 1: Comparative Fragmentation Fingerprint

Feature	Target: N-Ethyl Analog	Alternative: N-Methyl Analog	differentiation Logic
Precursor [M+H]⁺	169.1 m/z	155.1 m/z	Mass shift of 14 Da (CH₂).
Primary Neutral Loss	-28 Da (C₂H₄)	-15 Da (•CH₃) (Rare in ESI)	N-Ethyl readily loses ethylene via rearrangement. N-Methyl requires high energy radical cleavage, often showing no alkyl loss.
Diagnostic Ion	141 m/z (Pyrazole-propanoic acid)	155 m/z (Stable precursor)	The presence of [M-28]⁺ is highly specific to N-ethyl/N-propyl groups; N-methyl is robust.
Acid Loss Pattern	169 → 151 (-H₂O)	155 → 137 (-H₂O)	Both show identical water loss behavior (non-diagnostic).

Comparison Insight

In drug development, distinguishing between an ethyl impurity and a methyl impurity is critical.

• The Target (Ethyl): Will show a characteristic "double 28" loss pattern (Loss of C₂H₄ from the tail and loss of CO from the acid, though they sum to 56 Da if sequential).

• The Alternative (Methyl): Will predominantly show only the acid-related losses (-18, -28) without the alkyl cleavage.

Part 3: Experimental Protocol

LC-MS/MS Conditions

To replicate these results, use the following standardized protocol. This setup ensures adequate retention of the polar acid moiety while promoting efficient ionization.

Liquid Chromatography (LC):

• Column: C18 Reverse Phase (e.g., Waters HSS T3 or Phenomenex Kinetex), 2.1 x 100 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (Promotes protonation).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 8 min.

• Flow Rate: 0.3 mL/min.

Mass Spectrometry (MS):

• Source: Electrospray Ionization (ESI), Positive Mode.[1]

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

• Collision Energy (CE): Stepped ramp (10-40 eV) to capture both the labile water loss and the stable ring fragments.

Part 4: Visualization of Pathways & Workflow

Fragmentation Pathway Diagram

The following diagram illustrates the specific bond cleavages described in the mechanism section.

Figure 1: Proposed ESI(+) fragmentation pathway for 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid showing competitive water loss and ethyl group elimination.

Experimental Workflow

A self-validating workflow for confirming the identity of the compound in a complex matrix.

Figure 2: Analytical workflow for structural confirmation, highlighting critical decision points based on diagnostic ions.

References

• NIST Mass Spectrometry Data Center. (2023). Fragmentation of Pyrazole-3-carboxylic acid derivatives. National Institute of Standards and Technology. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
• Holčapek, M., et al. (2010). Fragmentation behavior of N-substituted pyrazoles in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.

• PubChem Database. (2024). Compound Summary: 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid. National Center for Biotechnology Information. [Link]

Sources

• 1. mdpi.com [mdpi.com]

A Comparative Guide to HPLC Purity Standards for 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

This guide provides a comprehensive overview of high-performance liquid chromatography (HPLC) methods for determining the purity of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid, a key intermediate in pharmaceutical synthesis. We will delve into a primary reversed-phase HPLC (RP-HPLC) method, discuss potential impurities, and compare this technique with alternative analytical approaches. The information presented here is intended for researchers, scientists, and drug development professionals to establish robust quality control measures.

The Critical Role of Purity in Drug Development

The purity of an active pharmaceutical ingredient (API) or a key intermediate like 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid is a cornerstone of drug safety and efficacy. Impurities, even at trace levels, can impact the stability, bioavailability, and toxicity of the final drug product. Therefore, a well-validated, sensitive, and specific analytical method is paramount to ensure the quality and consistency of the material. High-performance liquid chromatography (HPLC) is the gold standard for this purpose in the pharmaceutical industry.[1][2][3]

Primary Analytical Method: Reversed-Phase HPLC with UV Detection

A reversed-phase HPLC method with UV detection is the most common and robust approach for the purity analysis of small molecules like 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid. This technique separates compounds based on their hydrophobicity.

Rationale for Method Selection

• Analyte Properties : 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid is a moderately polar compound with a carboxylic acid functional group, making it suitable for reversed-phase chromatography. The pyrazole ring provides a chromophore that allows for UV detection.

• Stationary Phase : A C18 column is a versatile and widely used stationary phase that provides excellent retention and separation for a broad range of small molecules.[1][4]

• Mobile Phase : A mixture of an aqueous buffer (to control the ionization of the carboxylic acid) and an organic solvent (like acetonitrile or methanol) is used to elute the compounds. The use of a gradient elution, where the proportion of the organic solvent is increased over time, allows for the separation of compounds with a wider range of polarities.[5]

• Detector : UV detection is a simple, robust, and widely available technique that is suitable for compounds containing a chromophore.[6]

Experimental Protocol: HPLC Purity Determination

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with a UV detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes, then hold at 90% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm (or the UV maximum of the analyte)
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Solution Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid reference standard and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the 2-(1-ethyl-1H-pyrazol-4-yl)propanoic acid sample and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

System Suitability

Before sample analysis, the chromatographic system must be evaluated to ensure its performance. This is achieved through a series of system suitability tests as per USP <621> guidelines.[7][8]

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0 for the main peak
Theoretical Plates	≥ 2000 for the main peak
Repeatability (%RSD)	≤ 2.0% for six replicate injections of the standard solution

Analysis and Calculation

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for HPLC Purity Analysis

Sources

• 1. scispace.com [scispace.com]
• 2. pharmasalmanac.com [pharmasalmanac.com]
• 3. ajpaonline.com [ajpaonline.com]
• 4. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. uni-onward.com.tw [uni-onward.com.tw]
• 8. dsdpanalytics.com [dsdpanalytics.com]

A Comparative Guide to the Binding Affinity of Pyrazole and Phenyl Propanoic Acid Analogs as Cyclooxygenase Inhibitors

For researchers, scientists, and drug development professionals, understanding the nuances of ligand-target interactions is paramount. This guide provides an in-depth, objective comparison of the binding affinities of two prominent scaffolds in medicinal chemistry: pyrazole and phenyl propanoic acid analogs. Focusing on their well-established roles as inhibitors of cyclooxygenase (COX) enzymes, this document synthesizes experimental data, elucidates the underlying structural-activity relationships (SAR), and provides detailed protocols for key binding assays.

Introduction: The Significance of Pyrazole and Phenyl Propanoic Acid Scaffolds in Drug Discovery

Both pyrazole and phenyl propanoic acid derivatives are foundational structures in the development of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] Their therapeutic effects are primarily mediated through the inhibition of COX enzymes, which are responsible for the synthesis of prostaglandins, key mediators of inflammation, pain, and fever.[3][4] The two principal isoforms, COX-1 and COX-2, present a critical challenge in drug design: COX-1 is constitutively expressed and plays a role in gastrointestinal protection and platelet aggregation, while COX-2 is inducible and its expression is upregulated at sites of inflammation.[3][4] Consequently, the selective inhibition of COX-2 over COX-1 is a key objective to minimize gastrointestinal side effects associated with traditional NSAIDs.[5]

This guide will use celecoxib, a diaryl-substituted pyrazole, and ibuprofen, a classic phenyl propanoic acid derivative, as primary examples to illustrate the distinct binding characteristics of these two classes of compounds.

Quantitative Comparison of Binding Affinity and Selectivity

The binding affinity and selectivity of pyrazole and phenyl propanoic acid analogs for COX-1 and COX-2 have been extensively characterized. The following table summarizes key experimental data for celecoxib and ibuprofen.

Compound	Scaffold	Target	IC50 (µM)	KD (nM)	Selectivity (COX-1/COX-2 IC50 Ratio)
Celecoxib	Pyrazole	COX-1	15[3]	-	375[5]
COX-2	0.04[3]	2.3[6]
Ibuprofen	Phenyl Propanoic Acid	COX-1	13[7]	-	0.035[7]
COX-2	370[7]	-

Note: IC50 and KD values can vary depending on the specific assay conditions.

Deciphering the Structural Basis of Binding Affinity and Selectivity

The significant differences in binding affinity and selectivity between celecoxib and ibuprofen can be attributed to key structural features and their interactions with the active sites of the COX isoforms.

The Pyrazole Advantage: Exploiting the COX-2 Side Pocket

The diarylpyrazole structure of celecoxib is crucial for its high affinity and selectivity for COX-2.[5] The key to this selectivity lies in a structural difference between the COX-1 and COX-2 active sites. The substitution of a bulky isoleucine (Ile523) in COX-1 with a smaller valine (Val523) in COX-2 creates a distinct side pocket.[5][8]

The sulfonamide moiety of celecoxib is able to extend into this side pocket, forming favorable interactions that are not possible in the more constricted active site of COX-1.[5][9] This interaction is a primary determinant of celecoxib's potent and selective inhibition of COX-2.

Phenyl Propanoic Acids: Competitive Inhibition in the Arachidonic Acid Channel

Phenyl propanoic acid derivatives, such as ibuprofen, function as competitive inhibitors of arachidonic acid (AA) binding.[10] Their acidic carboxylate group is essential for activity, forming a critical hydrogen bond with the hydroxyl group of Tyr-355 at the entrance of the cyclooxygenase channel in both COX-1 and COX-2.[10]

The (S)-enantiomer of ibuprofen is the more pharmacologically active form, possessing a higher affinity for the COX active site.[7][10] While ibuprofen does not exhibit the high COX-2 selectivity of celecoxib, it effectively blocks the entry of arachidonic acid, thereby preventing prostaglandin synthesis.

Signaling Pathway and Mechanism of Action

The inhibition of COX enzymes by both pyrazole and phenyl propanoic acid analogs directly impacts the arachidonic acid cascade, leading to a reduction in the production of prostaglandins. This interruption of a key inflammatory pathway is the basis for their anti-inflammatory, analgesic, and antipyretic properties.

Caption: Prostaglandin synthesis pathway and points of NSAID inhibition.

Experimental Protocols for Determining Binding Affinity

Accurate determination of binding affinity is crucial for drug development. The following are detailed, step-by-step methodologies for key experiments used to characterize COX inhibitors.

In Vitro Cyclooxygenase (COX) Inhibition Assay (Fluorometric)

This assay measures the ability of a compound to inhibit the activity of purified COX-1 and COX-2 enzymes by monitoring the fluorometric detection of Prostaglandin G2.[11]

Materials:

• Purified human or ovine COX-1 and COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• COX Cofactor

• Arachidonic acid (substrate)

• Test compounds (dissolved in a suitable solvent like DMSO)

• COX Probe

• 96-well microplate (black, clear bottom)

• Microplate reader with fluorescence capabilities (Ex/Em = 535/587 nm)

• Incubator

Experimental Workflow:

Caption: General workflow for an in vitro fluorometric COX inhibition assay.

Procedure:

• Reagent Preparation: Prepare all buffers, cofactor solutions, and test compound dilutions as required.[11]

• Inhibitor Addition: Add 10 µL of the diluted test inhibitor or vehicle control (e.g., DMSO) to the wells of a 96-well microplate.[11]

• Enzyme Addition: Add the appropriate COX enzyme (either COX-1 or COX-2) to the wells.

• Reaction Mix Addition: Prepare a reaction mix containing COX Assay Buffer and the COX Probe. Add 80 µL of this mix to each well.[11]

• Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of a diluted arachidonic acid solution to all wells.[11]

• Measurement: Immediately measure the fluorescence kinetically at 25°C for 5-10 minutes.[11]

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound relative to the control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.[2]

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time data on the kinetics and affinity of ligand-target interactions.[6][10]

Principle: SPR measures changes in the refractive index at the surface of a sensor chip when an analyte flows over an immobilized ligand. This allows for the determination of association (kon) and dissociation (koff) rates, from which the dissociation constant (KD) can be calculated.

Procedure:

• Ligand Immobilization: Covalently attach the purified COX enzyme (ligand) to the surface of a sensor chip.[10]

• Analyte Injection: Inject a series of concentrations of the test compound (analyte) over the sensor surface.[6]

• Data Acquisition: Monitor the change in resonance units (RU) over time to generate a sensorgram.[12]

• Regeneration: After each analyte injection, regenerate the sensor surface to remove the bound analyte.[10]

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine kon, koff, and KD.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction.[5][13]

Principle: ITC involves titrating a solution of the ligand (test compound) into a solution containing the macromolecule (COX enzyme) and measuring the heat released or absorbed.[14]

Procedure:

• Sample Preparation: Prepare precisely concentrated solutions of the COX enzyme and the test compound in the same buffer.[13]

• Titration: Place the enzyme solution in the sample cell and the test compound solution in the injection syringe. Perform a series of injections of the test compound into the enzyme solution.[5]

• Data Acquisition: The instrument measures the heat change after each injection.

• Data Analysis: Integrate the heat flow data to generate a binding isotherm. Fit the isotherm to a binding model to determine the binding affinity (KA or KD), enthalpy (ΔH), and stoichiometry (n) of the interaction.

Conclusion: Guiding Future Drug Design

The comparative analysis of pyrazole and phenyl propanoic acid analogs as COX inhibitors highlights the power of structure-based drug design. The ability of the pyrazole scaffold, exemplified by celecoxib, to exploit the unique structural features of the COX-2 active site has led to the development of highly selective and potent anti-inflammatory agents. Phenyl propanoic acid derivatives like ibuprofen, while less selective, remain highly effective drugs by competitively inhibiting the binding of arachidonic acid.

Understanding the distinct binding mechanisms and structure-activity relationships of these two important classes of compounds provides a robust framework for the rational design of next-generation inhibitors with improved efficacy and safety profiles. The experimental protocols detailed in this guide offer a practical foundation for researchers to accurately characterize the binding affinities of novel compounds, accelerating the journey from discovery to clinical application.

References

• Characterization of celecoxib and valdecoxib binding to cyclooxygenase - PubMed. Available at: [Link]

• THE STRUCTURE OF IBUPROFEN BOUND TO CYCLOOXYGENASE-2 - PMC - NIH. Available at: [Link]

• (A) Ibuprofen bound to COX1 and COX2, respectively. The affinity of... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• ENZYME KINETICS ASSAYS WITH MICROCAL ITC SYSTEMS - Biocompare. Available at: [Link]

• Unlocking Anti-Inflammatory Potential: Virtual Discovery and ADMET Evaluation of Novel Pyrazole-Based COX-II Inhibitors - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

• Analysis of Binding Affinities for Celecoxib Analogues with COX-1 and COX-2 from Combined Docking and Monte Carlo Simulations and Insight into the COX-2/COX-1 Selectivity | Journal of the American Chemical Society. Available at: [Link]

• Surface Plasmon Resonance for Protein-Protein Interactions - Affinité Instruments. Available at: [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - RSC Publishing. Available at: [Link]

• Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase - PubMed. Available at: [Link]

• Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics - Frontiers. Available at: [Link]

• COX-2 Selectivity of NSAIDs: Molecular Docking Analysis with AutoDock & Vina - Bionatura journal. Available at: [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC. Available at: [Link]

• Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review - ResearchGate. Available at: [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Available at: [Link]

• Celecoxib binding mode and interaction energy values over all COX-1 and... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling - MDPI. Available at: [Link]

• Discovery and development of cyclooxygenase 2 inhibitors - Wikipedia. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. Available at: [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Available at: [Link]

• Structural and Functional Basis of Cyclooxygenase Inhibition - ACS Publications. Available at: [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC. Available at: [Link]

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents - NIH. Available at: [Link]

• Molecular Modelling, Drug Design and Binding Evaluation of New Celecoxib Derivatives as Cyclooxygenase-2 Inhibitors. Available at: [Link]

• Exploring the Structure-Activity Relationship of COX Inhibitors with Anticancer Effects: A Comprehensive Review - PubMed. Available at: [Link]

• Computational Structure-Based De Novo Design of Hypothetical Inhibitors against the Anti- Inflammatory Target COX-2 - Research journals. Available at: [Link]

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents - PubMed. Available at: [Link]

Sources

• 1. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Celecoxib (Celebrex), cyclooxygenase-2 (COX-2) inhibitor (CAS 169590-42-5) | Abcam [abcam.com]
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• 5. Using Isothermal Titration Calorimetry to Characterize Enzyme Kinetics Part 1: Principles | Malvern Panalytical [malvernpanalytical.com]
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• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
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Technical Comparison Guide: X-ray Crystallography of 1-Ethyl-1H-pyrazole-4-yl Derivatives

Executive Summary

The 1-ethyl-1H-pyrazole-4-yl moiety is a critical pharmacophore in modern medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors (e.g., JAK, Aurora, and HSP90 inhibitors). Unlike its unsubstituted (1-H) or methyl-substituted (1-Me) analogs, the 1-ethyl variant offers a unique balance of lipophilicity and steric flexibility that significantly influences crystal packing and protein-ligand binding kinetics.

This guide provides a technical comparison of crystallographic data for 1-ethyl-1H-pyrazole-4-yl derivatives against alternative N-substituted scaffolds. It analyzes structural conformation, intermolecular interactions, and synthesis protocols to support lead optimization.

Comparative Crystallographic Analysis[1]

Structural Conformation & Sterics

The introduction of an ethyl group at the N1 position induces specific conformational preferences compared to methyl or phenyl substituents. X-ray diffraction studies reveal that the ethyl chain typically adopts an anti-periplanar conformation relative to the pyrazole ring to minimize steric clash, though syn-conformations are observed in constrained binding pockets.

Table 1: Crystallographic Parameters Comparison of N-Substituted Pyrazole-4-yl Derivatives

Parameter	1-Ethyl Derivative (Focus)	1-Methyl Derivative	1-Phenyl Derivative	1-H (Unsubstituted)
N1-C(substituent) Bond Length	1.46 – 1.48 Å	1.45 – 1.47 Å	1.40 – 1.44 Å (Conjugation)	N/A (N-H ~0.88 Å)
Typical Torsion Angle (N2-N1-C-C)	80° - 110° (Out-of-plane twist)	N/A (Rotational symmetry)	20° - 50° (Twisted due to sterics)	0° (Planar)
Crystal Packing Forces	Weak C-H···π, Van der Waals	Close packing, high density	Strong π-π stacking	Strong N-H···N Hydrogen Bonds
Lipophilicity (cLogP)	Moderate (+0.5 vs Methyl)	Low	High	Low (Polar donor)
Lattice Stability	Moderate (Ethyl disorder common)	High	High	High (H-bond network)

Mechanism of Interaction

• 1-Ethyl (The "Flexible Spacer"): The ethyl group acts as a hydrophobic anchor. In kinase active sites (e.g., Aurora-A), the ethyl group often points towards the solvent front or hydrophobic sub-pockets, allowing the pyrazole nitrogen (N2) to accept hydrogen bonds from the hinge region residues. The ethyl chain's flexibility allows it to adapt to "induced fit" conformational changes that rigid phenyl rings cannot accommodate.

• 1-Methyl vs. 1-Ethyl: While 1-methyl is sterically compact, it often fails to fill hydrophobic pockets adequately, leading to lower binding affinity due to the "entropic penalty" of unfixed water molecules in the pocket. The 1-ethyl group displaces these high-energy waters.

• 1-Phenyl: While offering π-stacking, the N-phenyl bond is shorter and more rigid due to conjugation. This can force the pyrazole ring into a specific twist (approx. 40-60°) relative to the phenyl ring, potentially clashing with narrow gatekeeper residues.

Case Study: Kinase Inhibition (Aurora-A)

In the development of Aurora-A kinase inhibitors, crystallographic data highlights the distinct role of the N-substituent.[1]

• Observation: Co-crystallization of pyrazole-4-yl urea derivatives with Aurora-A reveals that changing N1-methyl to N1-ethyl does not significantly perturb the hinge-binding mode but alters the solvent-exposed network.

• Data Point: In structures similar to AT9283 , the pyrazole N2 accepts an H-bond from the backbone amide of the hinge residue (e.g., Ala213).

• Critical Insight: The 1-ethyl group prevents the "flip" of the pyrazole ring often seen with 1-H derivatives (which can donate H-bonds from N1), thereby locking the inhibitor in the active conformation.

Experimental Protocols

Synthesis of 1-Ethyl-1H-pyrazole-4-carboxylate (Precursor)

This protocol ensures high regioselectivity, avoiding the formation of the N2-isomer.

• Reagents: Ethyl 2-formyl-3-oxopropanoate (Sodium salt), Ethylhydrazine oxalate, Ethanol (anhydrous).

• Procedure:

  • Dissolve Ethyl 2-formyl-3-oxopropanoate (10 mmol) in Ethanol (20 mL).

  • Add Ethylhydrazine oxalate (11 mmol) dropwise at 0°C.

  • Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Reflux for 4 hours to ensure cyclization.

  • Workup: Evaporate solvent. Redissolve in EtOAc, wash with NaHCO3 and Brine. Dry over MgSO4.

• Purification: Silica gel chromatography (Hexane:EtOAc 4:1). The 1-ethyl isomer elutes after the trace 1-H byproduct but before highly polar impurities.

Crystallization Protocol (Vapor Diffusion)

For obtaining X-ray quality single crystals of the derivative.

• Solvent Selection: Dissolve 20 mg of the purified 1-ethyl-1H-pyrazole derivative in a minimal amount (approx. 0.5 mL) of a moderate polarity solvent (e.g., THF or Acetone).

• Precipitant: Use Hexane or Pentane as the antisolvent.

• Setup:

  • Place the sample solution in an inner vial (small Durham tube).

  • Place the inner vial inside a larger jar containing 5 mL of the precipitant (Hexane).

  • Cap the large jar tightly.

• Growth: Allow to stand undisturbed at 4°C for 3-7 days. The volatile precipitant will slowly diffuse into the sample solution, lowering solubility and promoting ordered crystal growth.

• Validation: Check for birefringence under a polarizing microscope before mounting for X-ray diffraction.

Structural Determination Workflow

The following diagram illustrates the decision matrix for solving and refining the crystal structure of these derivatives, emphasizing the handling of the flexible ethyl chain.

Figure 1: Crystallographic workflow for handling N-ethyl conformational flexibility during structure refinement.

References

• Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate. Source: PubMed Central (PMC). URL:[Link]

• Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor. Source: Journal of Medicinal Chemistry (ACS).[2] URL:[Link]

• 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A. Source: Bioorganic & Medicinal Chemistry Letters.[1] URL:[Link]

• Synthesis and crystal structure of ethyl 3-methyl-1-phenyl-5-(p-tolyl)-1H-pyrazole-4-carboxylate. Source: An-Najah National University Research. URL:[Link]

• 1-Ethyl-1H-pyrazole-4-carboxylic acid (Compound Summary). Source: PubChem.[3][4][5] URL:[Link]

Sources

• 1. 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A reveal distinct differences in the orientation of the pyrazole N1-substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ethyl 1H-pyrazole-4-carboxylate | C6H8N2O2 | CID 142179 - PubChem [pubchem.ncbi.nlm.nih.gov]
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